Cas no 65566-69-0 (Theobromine-d3 (7-methyl-d3))

Theobromine-d3 (7-methyl-d3) structure
Product name:Theobromine-d3 (7-methyl-d3)
Theobromine-d3 (7-methyl-d3) Chemical and Physical Properties
Names and Identifiers
-
- Theobromine-d3?(7-methyl-d3)
- Theobromine-d3 (7-methyl-d3)
- THEOBROMINE (3,7-DIMETHYLXANTHINE) (7-METHYL-D3, 98%)
- Theobromine-d3 (1-methyl-d3)
- Theobromine-d3
- 3-methyl-7-(trideuteriomethyl)purine-2,6-dione
- 65566-69-0
- MS-22976
- F93292
- Theobromine-d3(7-methyl-d3)
- CS-0255633
- HY-N0138S1
- SCHEMBL1495101
-
- Inchi: 1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)
- InChI Key: YAPQBXQYLJRXSA-UHFFFAOYSA-N
- SMILES: CN1C(NC(=O)C2N(C([H])([H])[H])C=NC1=2)=O
Computed Properties
- Exact Mass: 183.08355575g/mol
- Monoisotopic Mass: 183.08355575g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2Ų
- XLogP3: -0.8
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
Theobromine-d3 (7-methyl-d3) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Theobromine-d3 (7-methyl-d3) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | T343803-2.5mg |
Theobromine-d3 (7-methyl-d3) |
65566-69-0 | 2.5mg |
$ 523.00 | 2023-09-05 | ||
TRC | T343803-1mg |
Theobromine-d3 (7-methyl-d3) |
65566-69-0 | 1mg |
$ 234.00 | 2023-09-05 | ||
A2B Chem LLC | AX39036-1mg |
Theobromine-d3(7-methyl-d3) |
65566-69-0 | 99% | 1mg |
$355.00 | 2024-04-19 | |
TRC | T343803-5mg |
Theobromine-d3 (7-methyl-d3) |
65566-69-0 | 5mg |
$ 981.00 | 2023-09-05 | ||
A2B Chem LLC | AX39036-10mg |
Theobromine-d3(7-methyl-d3) |
65566-69-0 | 10mg |
$786.00 | 2023-12-30 | ||
A2B Chem LLC | AX39036-5mg |
Theobromine-d3(7-methyl-d3) |
65566-69-0 | 99% | 5mg |
$1060.00 | 2024-04-19 |
Theobromine-d3 (7-methyl-d3) Related Literature
-
Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
-
Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
-
Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
-
Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
-
Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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